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Compound of Interest

Compound Name: (+)-3-Bromocamphor

Cat. No.: B079212 Get Quote

Essential Safety and Handling Guide for (+)-3-
Bromocamphor
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

(+)-3-Bromocamphor (CAS No. 10293-06-8). Adherence to these procedures is essential for

ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE)
When handling (+)-3-Bromocamphor, a comprehensive personal protective equipment

strategy is mandatory to prevent skin and eye irritation, and respiratory exposure. The following

table summarizes the required PPE.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles or Glasses

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

may be necessary for splash

hazards.[1]

Skin and Body Protection Chemical-Resistant Gloves

Butyl rubber or Neoprene

gloves are recommended due

to their high resistance to

ketones and esters.[1] Nitrile

gloves may offer some

protection against incidental

splashes but are not

recommended for prolonged

contact with strong oxidizing

agents, aromatic solvents,

ketones, and acetates.[2][3]

Always inspect gloves for

degradation or punctures

before use and dispose of

contaminated gloves in

accordance with laboratory

protocols.

Lab Coat/Protective Clothing

Wear a lab coat and

appropriate protective clothing

to prevent skin exposure.[1]

Respiratory Protection Air-Purifying Respirator

A NIOSH/MSHA approved air-

purifying dust or mist respirator

or a European Standard EN

149 respirator is required.[1]

The filter type should be a

particulates filter conforming to

EN 143.[1]
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Chemical Hazard and Property Data
The following table summarizes key quantitative data for (+)-3-Bromocamphor for easy

reference and comparison.

Property Value Source

Molecular Formula C₁₀H₁₅BrO [1][4]

Molecular Weight 231.13 g/mol [1][4]

Appearance
Beige to white to off-white

crystalline powder
[1][4]

Melting Point 74 - 78 °C / 165.2 - 172.4 °F [1][4]

Boiling Point
274 °C / 525.2 °F @ 760

mmHg
[1][4]

Acute Oral Toxicity (LD50, rat) >500 mg/kg [3]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[5]

Operational and Disposal Plans
Strict adherence to the following step-by-step procedures is crucial for the safe handling and

disposal of (+)-3-Bromocamphor.

Pre-Handling and Preparation
Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly review the most

current SDS for (+)-3-Bromocamphor.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume

hood.[6]
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Assemble PPE: Don all required personal protective equipment as detailed in the PPE table

above.

Prepare Workspace: Ensure an eyewash station and safety shower are readily accessible.[6]

Clear the work area of any incompatible materials, such as strong oxidizing agents and

metals.[1]

Handling and Experimental Protocol
Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[1]

Prevent Dust Formation: Do not create dust when handling the solid material.[6]

Weighing: If weighing is required, do so in a ventilated enclosure.

Heating: If heating is necessary, use a well-controlled heating mantle or water bath. Avoid

open flames.

Spills: In case of a spill, absorb the material with an inert substance (e.g., sand, earth) and

collect it into a suitable, labeled container for disposal.[7] Do not allow the chemical to enter

the environment.[1]

Post-Handling and Storage
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Protect

from light.[1]

Labeling: Ensure all containers of (+)-3-Bromocamphor are clearly and accurately labeled

according to GHS standards.

Disposal Plan
Waste Characterization: (+)-3-Bromocamphor waste is considered hazardous.
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Containerization: Collect waste material in a designated, properly labeled, and sealed

container.

Halogenated Waste Stream: As a brominated compound, dispose of it in the halogenated

organic waste stream. Do not mix with non-halogenated waste.[8]

Licensed Disposal: All waste disposal must be conducted through a licensed waste disposal

company, adhering to all local, regional, and national regulations.[6]

Empty Containers: Decontaminate empty containers before disposal. If the container held a

toxic substance, it should be left in a fume hood until any residue evaporates before

disposal.[8]
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Caption: Logical workflow for the safe handling of (+)-3-Bromocamphor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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